Cas no 4973-27-7 (4-benzyl-2,6-ditert-butylphenol)

• Product Name: 4-benzyl-2,6-ditert-butylphenol
• CAS No: 4973-27-7
• MF: C₂₁H₂₈O
• MW: 296.446426391602
• CID: 1542763
• PubChem ID: 4651990
• Update Time: 2025-05-22

4-benzyl-2,6-ditert-butylphenol Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2,6-ditert-butylphenol
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-(phenylmethyl)-
• AI3-29184
• 2.6-Di-tert.-butyl-4-benzyl-phenol
• 4-Benzyl-2,6-di-tert-butyl-phenol
• 2-Hydroxy-1.3-di-tert.-butyl-5-benzyl-benzol
• AC1NF2RN
• 4-Hydroxy-3,5-di-tert.-butyl-diphenylmethan
• (3,5-di-tert- butyl-4-hydroxybenzyl)benzene
• 4-Benzyl-2.6-di-tert-butyl-phenol
• 4-benzyl-2,6-di-tert-butylphenol
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-(phenylmethyl)-; AI3-29184; 2.6-Di-tert.-butyl-4-benzyl-phenol; 4-Benzyl-2,6-di-tert-butyl-phenol; 2-Hydroxy-1.3-di-tert.-butyl-5-benzyl-benzol; AC1NF2RN; 4-Hydroxy-3,5-di-tert.-butyl-diphenylmethan; (3,5-di-tert- butyl-4-hydroxybenzyl)benzene; 4-Benzyl-2.6-di-tert-butyl-phenol; 4-benzyl-2,6-di-tert-butylphenol;
• DTXSID50197999
• 4973-27-7
• 4-benzyl-2,6-di-t-butylphenol
• SCHEMBL1187217
• AKOS024341794

• Inchi： 1S/C21H28O/c1-20(2,3)17-13-16(12-15-10-8-7-9-11-15)14-18(19(17)22)21(4,5)6/h7-11,13-14,22H,12H2,1-6H3
• InChI Key： ZAAQJFLUOUQAOG-UHFFFAOYSA-N
• SMILES： OC1C(=CC(CC2C=CC=CC=2)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 296.214016
• Monoisotopic Mass: 296.214016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 6.8

Experimental Properties

• Density: 0.986
• Boiling Point: 364.3°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.539

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes